Cas no 2137450-50-9 (8-cyclobutanecarbonyl-1-oxa-8-azaspiro4.5decan-4-amine)

• Product Name: 8-cyclobutanecarbonyl-1-oxa-8-azaspiro4.5decan-4-amine
• CAS No: 2137450-50-9
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5608979
• PubChem ID: 165488471
• Update Time: 2025-07-01

8-cyclobutanecarbonyl-1-oxa-8-azaspiro4.5decan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-840063
• 2137450-50-9
• 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine
• 8-cyclobutanecarbonyl-1-oxa-8-azaspiro4.5decan-4-amine

• Inchi： 1S/C13H22N2O2/c14-11-4-9-17-13(11)5-7-15(8-6-13)12(16)10-2-1-3-10/h10-11H,1-9,14H2
• InChI Key： JMKUZQJNSIHCHU-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCN(C(C1CCC1)=O)CC2)N

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 8-cyclobutanecarbonyl-1-oxa-8-azaspiro4.5decan-4-amine

Comprehensive Overview of 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine (CAS No. 2137450-50-9)

The compound 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine (CAS No. 2137450-50-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate spirocyclic framework, combined with the presence of both cyclobutane and amine functional groups, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its ability to modulate neurotransmitter pathways.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine stands out due to its balanced lipophilicity and molecular rigidity, which are critical for blood-brain barrier (BBB) penetration. This property aligns with current trends in neurotherapeutics, where scientists seek molecules capable of targeting G-protein-coupled receptors (GPCRs) and ion channels with high specificity.

The synthesis of 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine involves multi-step organic transformations, including cyclobutanation and spirocyclization reactions. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural integrity. These methods are frequently searched by chemists exploring small-molecule synthesis or structure-activity relationship (SAR) studies.

From a drug design perspective, the azaspiro[4.5]decane core of this compound offers conformational restraint, which can enhance binding affinity to biological targets. This feature is particularly relevant in the context of precision medicine, where tailored therapies for conditions like depression, anxiety, or neurodegenerative diseases are in high demand. Discussions on platforms like PubMed and ResearchGate often highlight such scaffolds as "privileged structures" in CNS drug development.

Beyond therapeutics, CAS No. 2137450-50-9 has potential applications in chemical biology as a probe for studying enzyme mechanisms or protein interactions. Its amine group allows for further derivatization, making it adaptable for bioconjugation or fluorescence labeling—topics frequently queried in life sciences forums. Additionally, its stability under physiological conditions positions it as a viable candidate for in vivo imaging studies.

Environmental and safety profiles of 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine are also under scrutiny, aligning with the growing emphasis on green chemistry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing queries about sustainable synthesis in academic and industrial settings. Regulatory databases such as REACH and FDA guidelines provide frameworks for its safe handling and application.

In summary, 8-cyclobutanecarbonyl-1-oxa-8-azaspiro[4.5]decan-4-amine represents a compelling case study at the intersection of medicinal chemistry, neuroscience, and sustainable science. Its structural complexity and functional adaptability continue to inspire innovations across multiple disciplines, answering pressing questions in modern pharmaceutical R&D.